Cas no 56964-90-0 (9-propyl-6-(pyridin-2-ylmethylsulfanyl)purin-2-amine)

• Product name: 9-propyl-6-(pyridin-2-ylmethylsulfanyl)purin-2-amine
• CAS No: 56964-90-0
• MF: C₁₄H₁₆N₆S
• MW: 300.38204
• CID: 1600752
• PubChem ID: 242656

9-propyl-6-(pyridin-2-ylmethylsulfanyl)purin-2-amine Chemical and Physical Properties

Names and Identifiers

• 9-propyl-6-(pyridin-2-ylmethylsulfanyl)purin-2-amine
• AR-1H5719
• NSC51471
• AC1Q4Y06
• CHEMBL405642
• 9h-purin-2-amine, 9-propyl-6-[(2-pyridinylmethyl)thio]-
• MLS002667466
• CTK5A6058
• HMS3080A16
• 9-Propyl-2-amino-6-(pyridyl-(2)-methylmercapto)-9H-purin
• 9-propyl-6-pyridin-2-ylmethylsulfanyl-9H-purin-2-ylamine
• AC1L69WK
• AR-1H5719; NSC51471; AC1Q4Y06; CHEMBL405642; 9h-purin-2-amine, 9-propyl-6-[(2-pyridinylmethyl)thio]-; MLS002667466; CTK5A6058; HMS3080A16; 9-Propyl-2-amino-6-(pyridyl-(2)-methylmercapto)-9H-purin; 9-propyl-6-pyridin-2-ylmethylsulfanyl-9H-purin-2-ylamine; AC1L69WK;
• 9-Propyl-6-((pyridin-2-ylmethyl)thio)-9H-purin-2-amine
• BDBM50412027
• DTXSID20287533
• SMR001557232
• NSC-51471
• 56964-90-0

• Inchi： InChI=1S/C14H16N6S/c1-2-7-20-9-17-11-12(20)18-14(15)19-13(11)21-8-10-5-3-4-6-16-10/h3-6,9H,2,7-8H2,1H3,(H2,15,18,19)
• InChI Key： BXHLYYGSLVMVAK-UHFFFAOYSA-N
• SMILES： CCCN1C=NC2=C1N=C(N=C2SCC3=CC=CC=N3)N

Computed Properties

• Exact Mass: 300.11598
• Monoisotopic Mass: 300.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.41
• Boiling Point: 569.6°C at 760 mmHg
• Flash Point: 298.3°C
• Refractive Index: 1.733
• PSA: 82.51
• LogP: 3.08700